Cas no 402481-28-1 (3-(1-benzofuran-2-yl)-3-oxo-2-(quinolin-2-yl)propanenitrile)

• Product Name: 3-(1-benzofuran-2-yl)-3-oxo-2-(quinolin-2-yl)propanenitrile
• CAS No: 402481-28-1
• MF: C₂₀H₁₂N₂O₂
• MW: 312.321484565735
• MDL: MFCD02713148
• CID: 5224474
• PubChem ID: 4653432
• Update Time: 2026-03-07

3-(1-benzofuran-2-yl)-3-oxo-2-(quinolin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Quinolineacetonitrile, α-(2-benzofuranylcarbonyl)-
• 3-(1-benzofuran-2-yl)-3-oxo-2-(quinolin-2-yl)propanenitrile

• MDL： MFCD02713148
• Inchi： 1S/C20H12N2O2/c21-12-15(17-10-9-13-5-1-3-7-16(13)22-17)20(23)19-11-14-6-2-4-8-18(14)24-19/h1-11,15H
• InChI Key： NBGDZCDUNGRROS-UHFFFAOYSA-N
• SMILES： C(C1OC2=CC=CC=C2C=1)(=O)C(C1C=CC2C=CC=CC=2N=1)C#N

Additional information on 3-(1-benzofuran-2-yl)-3-oxo-2-(quinolin-2-yl)propanenitrile

Professional Introduction to 3-(1-benzofuran-2-yl-3-oxo-2-(quinolin-2-yl)propanenitrile) and CAS No. 402481-28-1

3-(1-benzofuran-2-yl-3-oxo-2-(quinolin-2-yl)propanenitrile) is a highly specialized organic compound characterized by its intricate molecular structure, which combines the functionalities of benzofuran and quinoline moieties. This compound, identified by the CAS number 402481-28-1, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The presence of both benzofuran and quinoline rings in its structure imparts unique chemical properties that make it a valuable scaffold for designing novel therapeutic agents.

The benzofuran moiety, a heterocyclic aromatic compound, is known for its broad spectrum of biological activities. It has been extensively studied for its role in various pharmacological processes, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of this moiety into the molecular framework of 3-(1-benzofuran-2-yl)-3-oxo-2-(quinolin-2-yl)propanenitrile enhances its potential as a pharmacophore, contributing to its suitability for medicinal applications.

Similarly, the quinoline ring is another critical component of this compound that contributes to its pharmacological profile. Quinoline derivatives have a long history in medicine, with several well-known drugs derived from this class exhibiting significant therapeutic benefits. Notably, quinolines have been instrumental in the development of antimalarial agents, such as chloroquine and quinine, which have saved countless lives globally. The presence of the quinoline moiety in 3-(1-benzofuran-2-yl)-3-oxo-2-(quinolin-2-yl)propanenitrile suggests that it may possess similar or enhanced biological activities, making it a promising candidate for further exploration.

The nitrile group (-CN) in the molecular structure of this compound also plays a crucial role in determining its chemical reactivity and biological activity. Nitriles are known to participate in various biochemical pathways and can serve as key intermediates in the synthesis of more complex molecules. In the context of drug development, nitrile-containing compounds often exhibit potent pharmacological effects due to their ability to interact with biological targets in specific ways.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 3-(1-benzofuran-2-yl)-3-oxo-2-(quinolin-2-yl)propanenitrile. Modern synthetic methodologies allow for precise control over molecular architecture, enabling chemists to tailor the properties of these compounds to meet specific pharmacological requirements. The synthesis of this particular compound involves multi-step reactions that showcase the expertise required to manipulate such intricate molecular structures.

In terms of biological activity, preliminary studies on 3-(1-benzofuran-2-yl)-3-oxo-2-(quinolin-2-y)propanenitrile have revealed promising results. The combination of benzofuran and quinoline moieties suggests that this compound may exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Further research is needed to fully elucidate its pharmacological profile and determine its potential as a therapeutic agent.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. This process typically includes in vitro assays to assess biological activity followed by preclinical studies in animal models. The structural features of 3-(1-benzofuran -2 -yl)-3 -oxo -2 - (quinolin -2 - yl )propanenitrile make it an attractive candidate for such studies, as its unique chemical properties may confer advantages over existing therapeutic agents.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods allow researchers to predict the properties and interactions of molecules like 3-(1-benzofuran -2 -yl)-3 -oxo -2 - (quinolin -2 - yl )propanenitrile with biological targets before conducting expensive experimental studies. This approach can significantly accelerate the drug discovery process by identifying promising candidates early on.

Future directions in the study of 3-(1-benzofuran -2 -yl)-3 -oxo -2 - (quinolin -2 - yl )propanenitrile may include exploring its potential as a lead compound for the development of new drugs. By leveraging modern synthetic techniques and computational methods, researchers can optimize its structure to enhance its biological activity and improve its pharmacokinetic properties. This could lead to the discovery of novel therapeutic agents with significant clinical benefits.

The interdisciplinary nature of pharmaceutical chemistry highlights the importance of collaboration between chemists, biologists, and pharmacologists. By working together, these professionals can harness their collective expertise to develop innovative solutions for complex medical challenges. The study of compounds like 3-(1-benzofuran -2 -yl)-3 -oxo - (quinolin -) propanenitrile exemplifies this collaborative approach and underscores the potential for interdisciplinary research to drive advancements in medicine.